2-[2-(2,4-difluorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide
Overview
Description
2-[2-(2,4-difluorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide, also known as DFP-10825, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further exploration.
Mechanism of Action
The mechanism of action of 2-[2-(2,4-difluorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. By inhibiting tubulin polymerization, this compound can induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to exhibit unique biochemical and physiological effects, including the induction of oxidative stress and the inhibition of mitochondrial respiration. These effects contribute to the anti-tumor activity of this compound and make it a promising candidate for further exploration.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[2-(2,4-difluorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide in lab experiments is its potent anti-tumor activity, which allows for the study of cancer cell biology and potential cancer therapies. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for the study of 2-[2-(2,4-difluorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide, including:
1. Further exploration of its potential as a cancer therapy, including in combination with other anti-cancer agents.
2. Investigation of its effects on other cellular processes and pathways.
3. Development of more potent and selective analogs of this compound for improved anti-tumor activity.
4. Study of its potential applications in other areas of scientific research, such as neurodegenerative diseases.
In conclusion, this compound is a novel compound that has been synthesized and studied for its potential applications in scientific research, particularly in the field of cancer research. Its unique biochemical and physiological effects make it a promising candidate for further exploration, and there are several future directions for its study.
Scientific Research Applications
2-[2-(2,4-difluorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. This compound has been found to exhibit potent anti-tumor activity in vitro and in vivo, making it a promising candidate for further exploration as a potential cancer therapy.
properties
IUPAC Name |
1-[2-(2,4-difluorophenoxy)propanoylamino]-3-methylthiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2N3O2S/c1-6(10(17)15-16-11(19)14-2)18-9-4-3-7(12)5-8(9)13/h3-6H,1-2H3,(H,15,17)(H2,14,16,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBMZXFSIBAYSNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NNC(=S)NC)OC1=C(C=C(C=C1)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.